Cas no 680622-68-8 (1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride)

• Product Name: 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride
• CAS No: 680622-68-8
• MF: C₁₀H₁₅ClN₆
• MW: 254.719299554825
• CID: 968562
• PubChem ID: 45038151
• Update Time: 2025-11-01

1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-7H-purin-6-yl)-1-methyl-pyrrolidinium Chloride
• 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride
• 6-(1-methylpyrrolidin-1-ium-1-yl)-7H-purin-2-amine,chloride
• SCHEMBL2775730
• SY263449
• MFCD09753517
• DTXSID10661782
• AC8341
• Pyrrolidinium, 1-(2-amino-1H-purin-6-yl)-1-methyl-, chloride
• 1-(2-Amino-6-purinyl)-1-methyl-1-pyrrolidinium Chloride
• LFEKOSLZZLUSLY-UHFFFAOYSA-M
• AKOS028112561
• 1-(2-AMINO-7H-PURIN-6-YL)-1-METHYLPYRROLIDIN-1-IUMCHLORIDE
• 1-(2-amino-1H-purin-6-yl)-1-methylpyrrolidin-1-ium chloride
• 6-(1-methylpyrrolidin-1-ium-1-yl)-7H-purin-2-amine;chloride
• CS-0454826
• 680622-68-8
• FT-0662045
• 1-(2-AMINO-7H-PURIN-6-YL)-1-METHYLPYRROLIDIN-1-IUM CHLORIDE
• 1-(2-AMINO-9H-PURIN-6-YL)-1-METHYLPYRROLIDIN-1-IUM CHLORIDE
• DB-249783

• Inchi： 1S/C10H15N6.ClH/c1-16(4-2-3-5-16)9-7-8(13-6-12-7)14-10(11)15-9;/h6H,2-5H2,1H3,(H3,11,12,13,14,15);1H/q+1;/p-1
• InChI Key： LFEKOSLZZLUSLY-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C)(C2C3=C(N=CN3)N=C(N)N=2)CCCC1

Computed Properties

• Exact Mass: 254.10500
• Monoisotopic Mass: 254.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• PSA: 81.21000
• LogP: -2.30010

Additional information on 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride

Recent Advances in the Study of 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride (CAS: 680622-68-8)

1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride (CAS: 680622-68-8) is a purine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a precursor or intermediate in the synthesis of novel nucleoside analogs, which are crucial for developing antiviral and anticancer agents. This research brief consolidates the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

Recent investigations into the chemical properties of 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride have revealed its stability under physiological conditions, making it a viable candidate for further pharmacological studies. The compound's unique structure, featuring a purine core and a methylpyrrolidinium moiety, allows for diverse modifications that can enhance its binding affinity to biological targets. Computational modeling studies have demonstrated its potential to interact with key enzymes involved in nucleotide metabolism, suggesting its utility in designing enzyme inhibitors.

In the context of biological activity, 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride has shown promising results in preliminary in vitro assays. Studies have reported its inhibitory effects on viral polymerases, particularly those of RNA viruses, which could pave the way for new antiviral therapies. Additionally, its ability to modulate cellular signaling pathways associated with apoptosis and proliferation has sparked interest in its potential as an anticancer agent. Researchers are currently exploring its efficacy in combination with other chemotherapeutic drugs to enhance treatment outcomes.

The synthesis and optimization of 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, which is critical for its application in drug development. Novel catalytic approaches and green chemistry techniques have been employed to streamline the synthesis process, reducing environmental impact and cost. These improvements are expected to facilitate large-scale production and further preclinical testing.

Despite these advancements, challenges remain in the clinical translation of 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Ongoing research aims to elucidate the compound's mechanism of action at the molecular level, which will be instrumental in optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development and eventual entry into clinical trials.

In conclusion, 1-(2-Amino-7H-purin-6-yl)-1-methylpyrrolidinium Chloride (CAS: 680622-68-8) represents a promising candidate for the development of novel therapeutics in the fields of virology and oncology. Its unique chemical structure and biological activities provide a solid foundation for further research and drug design. Continued exploration of its properties and applications, coupled with advancements in synthetic chemistry, will be crucial in unlocking its full potential. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing the frontiers of chemical biology and medicinal chemistry.